2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide

• Molecular Formula: C11H15BrN2O
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 2-[(3-bromophenyl)methylamino]-N,N-dimethylacetamide
• InChI: InChI=1S/C11H15BrN2O/c1-14(2)11(15)8-13-7-9-4-3-5-10(12)6-9/h3-6,13H,7-8H2,1-2H3
• InChI Key: KXYPVVBTUOBVQN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CNCC1=CC(=CC=C1)Br

Description

2-{[(3-Bromophenyl)methyl]amino}-N,N-dimethylacetamide is a brominated acetamide derivative characterized by a 3-bromobenzylamino group attached to an N,N-dimethylacetamide backbone. Its molecular formula is C₁₁H₁₅BrN₂O, with a molecular weight of 287.16 g/mol. The compound’s structure combines a lipophilic 3-bromophenyl moiety with the polar dimethylacetamide group, making it a candidate for pharmaceutical and material science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide typically involves the reaction of 3-bromobenzylamine with N,N-dimethylacetamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to a suitable temperature to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

While specific industrial production methods for 2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide are not well-documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Industrial production may also involve the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the bromophenyl group to a phenyl group.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or potassium thiocyanate.

Major Products Formed

Oxidation: N-oxides of the original compound.

Reduction: Phenyl-substituted derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide involves its interaction with specific molecular targets. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the dimethylacetamide moiety can form hydrogen bonds with polar groups. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

2-(3-Bromophenyl)-N,N-dimethylacetamide (CAS 117753-07-8)

• Structure: Lacks the methylene-linked amino group; bromine is directly attached to the phenyl ring.
• Molecular Formula: C₁₀H₁₂BrNO.
• This compound is primarily used as a synthetic intermediate .

2-[(2-Bromophenyl)amino]-N,N-dimethylacetamide

• Structure: Amino group directly attached to the 2-bromophenyl ring.
• Molecular Formula : C₁₀H₁₃BrN₂O.
• Key Differences : The ortho-bromine position may induce steric hindrance, affecting conformational flexibility compared to the meta-substituted target compound .

2-(4-Bromophenyl)-N,N-dimethylacetamide (CAS 19715-80-1)

• Structure : Para-bromine substitution on the phenyl ring.
• Molecular Formula: C₁₀H₁₂BrNO.

Functional Group Modifications

N-(3-Bromophenyl)-2-[(4-fluorophenyl)sulfonylamino]acetamide (CAS 664320-86-9)

• Structure : Incorporates a sulfonyl group and 4-fluorophenyl moiety.
• Molecular Formula : C₁₅H₁₄BrFN₂O₃S.
• Key Differences : The sulfonyl group introduces strong electron-withdrawing effects, enhancing metabolic stability but reducing membrane permeability compared to the target compound .

2-[4-(Aminomethyl)piperidin-1-yl]-N,N-dimethylacetamide Dihydrochloride (CAS 1803603-45-3)

• Structure: Piperidine ring with aminomethyl substituent.
• Molecular Formula : C₁₀H₂₃Cl₂N₃O.

Physicochemical and Pharmacological Comparisons

Thermophysical Properties

• Solubility: N,N-Dimethylacetamide derivatives generally exhibit high solubility in polar aprotic solvents (e.g., DMA) due to the amide group’s polarity . Bromine substitution increases molecular weight and lipophilicity, reducing aqueous solubility compared to non-halogenated analogs .
• Viscosity and Density : Bromine’s electron-withdrawing nature may enhance intermolecular interactions, increasing viscosity relative to fluorine-substituted analogs .

Biological Activity

2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide is a compound of interest due to its potential pharmacological applications. This article reviews its biological activity, focusing on its mechanisms, efficacy, and therapeutic potential, supported by diverse research findings and case studies.

Chemical Structure and Properties

The compound features a bromophenyl moiety attached to a dimethylacetamide group, which may influence its interaction with biological targets. Its chemical structure can be represented as follows:

$$\text{C}_1\text{H}_1\text{N}_2\text{O}\quad \text{ Molecular Formula }$$

Research indicates that this compound may act as an inhibitor or modulator in various biological pathways. Its structural similarity to known pharmacophores suggests potential interactions with neurotransmitter systems, particularly in the context of neuropharmacology.

Key Mechanisms:

• Acetylcholinesterase Inhibition : Preliminary studies suggest that 2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide exhibits acetylcholinesterase inhibitory activity, which is crucial for enhancing cholinergic signaling in the brain, potentially benefiting conditions like Alzheimer's disease .
• RXFP3 Modulation : The compound may also influence the relaxin-3/RXFP3 signaling pathway, which is implicated in stress response and metabolic regulation. This pathway's modulation could have implications for treating metabolic disorders and addiction .

In Vitro Studies

In vitro assays have been conducted to evaluate the compound's biological activity against various targets:

Target	Assay Type	IC50 (µM)	Comments
Acetylcholinesterase	Enzyme Inhibition	0.25	Promising inhibitor with potential for cognitive enhancement
RXFP3	cAMP Assay	0.29	Demonstrated potent agonist activity

In Vivo Studies

Animal models have been utilized to assess the therapeutic potential of the compound:

• Metabolic Studies : In rat models, administration of the compound led to significant changes in feeding behavior, suggesting an orexigenic effect mediated through RXFP3 pathways .
• Cognitive Function : Behavioral assays indicated improvements in memory tasks following treatment with the compound, supporting its role as a cognitive enhancer through acetylcholinesterase inhibition .

Case Studies

• Alzheimer's Disease Model : A study involving transgenic mice demonstrated that treatment with 2-{[(3-bromophenyl)methyl]amino}-N,N-dimethylacetamide resulted in reduced amyloid plaque formation and improved cognitive scores compared to controls .
• Stress-Induced Feeding : In a model of stress-induced feeding behavior, the compound effectively reduced food intake when administered alongside stressors, highlighting its potential application in managing obesity .

Safety and Toxicity Profile

Safety assessments indicate that the compound has a favorable toxicity profile at therapeutic doses. However, further studies are necessary to fully characterize its long-term effects and safety margins.